Cas no 635680-56-7 (Bis(N,N'-di-t-butylacetamidinato)iron (II), min. 98%)

• Product Name: Bis(N,N'-di-t-butylacetamidinato)iron (II), min. 98%
• CAS No: 635680-56-7
• MF: C₂₀H₄₂N₄Fe
• MW: 394
• MDL: MFCD08705281
• CID: 960471
• PubChem ID: 12090688
• Update Time: 2025-08-05

Bis(N,N'-di-t-butylacetamidinato)iron (II), min. 98% Chemical and Physical Properties

Names and Identifiers

• bis(n,n'-di-tert-butylacetamidinato)iron(ii)
• bis(N,N\'-di-tert-butylacetamidinate)iron(II)
• bis(N,N'-di-tert-butylacetamidinate)iron(II)
• Bis(N,N'-di-t-butylacetamidinato)iron (II)
• CID 139034775
• Bis(N,N'-di-t-butylacetaMidinato)iron (II), Min. 98%
• BIS(N,N'-DI-T-BUTYLACETAMIDINATO)IRON(II),MIN.98%
• acetamidinato)iron(II)
• bis(n,n'-di-tert-butyL
• MFCD08705281
• Bis(N,N'-di-t-butylacetamidinato)iron(II)
• Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;iron(2+)
• 635680-56-7
• Bis(N,N'-di-t-butylacetamidinato)iron (II), min. 98%

• MDL： MFCD08705281
• Inchi： 1S/2C10H21N2.Fe/c2*1-8(11-9(2,3)4)12-10(5,6)7;/h2*1-7H3;/q2*-1;+2
• InChI Key： MIOUQVABQSKCOJ-UHFFFAOYSA-N
• SMILES： [Fe+2].[N-](/C(/C)=N/C(C)(C)C)C(C)(C)C.[N-](/C(/C)=N/C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 394.275883g/mol
• Monoisotopic Mass: 394.275883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7

Experimental Properties

• Density: Not available
• Melting Point: 107°C
• Boiling Point: Not available
• Flash Point: Not available
• Sensitiveness: air sensitive, moisture sensitive
• Vapor Pressure: Not available

Bis(N,N'-di-t-butylacetamidinato)iron (II), min. 98% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on Bis(N,N'-di-t-butylacetamidinato)iron (II), min. 98%

Bis(N,N'-di-t-butylacetamidinato)iron (II), CAS No. 635680-56-7: A Comprehensive Overview

Bis(N,N'-di-t-butylacetamidinato)iron (II), commonly referred to by its CAS number 635680-56-7, is a highly specialized organometallic compound with significant applications in modern chemistry. This compound, which contains iron in the +2 oxidation state, is notable for its unique structure and versatile properties. The molecule consists of two N,N'-di-t-butylacetamidinato ligands coordinated to a central iron atom, creating a stable and reactive complex. The high purity of this compound, guaranteed at a minimum of 98%, ensures its reliability in various chemical processes and research applications.

The synthesis of Bis(N,N'-di-t-butylacetamidinato)iron (II) involves advanced organometallic chemistry techniques, often leveraging the reactivity of iron precursors with amide-based ligands. The resulting compound exhibits exceptional thermal stability and chemical inertness, making it ideal for use in high-temperature reactions or as a catalyst in industrial processes. Recent studies have highlighted its potential as a precursor for the synthesis of novel iron-based materials, including nanoparticles and coordination polymers.

One of the most intriguing aspects of this compound is its role in catalytic systems. Researchers have demonstrated that Bis(N,N'-di-t-butylacetamidinato)iron (II) can act as an efficient catalyst in olefin polymerization and other transition metal-catalyzed reactions. Its ability to facilitate these reactions under mild conditions has drawn significant attention from the chemical industry, particularly in the development of sustainable polymer production methods.

In addition to its catalytic applications, this compound has shown promise in the field of magnetic materials. The unique electronic configuration of the iron center in Bis(N,N'-di-t-butylacetamidinato)iron (II) allows for tailored magnetic properties, which could be exploited in the design of new materials for data storage and spintronic devices. Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties at an unprecedented level, further enhancing the compound's potential.

The high purity specification (min. 98%) of this compound underscores its importance in precision chemical manufacturing. Impurities can significantly affect the performance of organometallic compounds, particularly in catalytic applications where even trace amounts can alter reaction outcomes. The rigorous quality control measures employed during synthesis ensure that Bis(N,N'-di-t-butylacetamidinato)iron (II) meets the stringent requirements of both academic research and industrial-scale production.

From an environmental standpoint, the development and application of compounds like Bis(N,N'-di-t-butylacetamidinato)iron (II) are increasingly aligned with sustainability goals. By enabling more efficient chemical processes and reducing waste generation, such compounds contribute to a greener future while maintaining high performance standards.

In conclusion, Bis(N,N'-di-t-butylacetamidinato)iron (II), CAS No. 635680-56-7, stands as a testament to the ingenuity and precision of modern organometallic chemistry. Its diverse applications, coupled with ongoing research into its properties and potential uses, ensure that this compound will remain at the forefront of chemical innovation for years to come.